Cas no 2172264-77-4 (2-N-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid)

• Product Name: 2-N-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid
• CAS No: 2172264-77-4
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6351195
• PubChem ID: 165574887
• Update Time: 2025-05-27

2-N-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid
• EN300-1538410
• 2-[N-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]acetic acid
• 2172264-77-4

• Inchi： 1S/C24H26N2O5/c1-15(12-22(27)26(13-23(28)29)16-10-11-16)25-24(30)31-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,15-16,21H,10-14H2,1H3,(H,25,30)(H,28,29)
• InChI Key： JYEMIQFFSCZPMV-UHFFFAOYSA-N
• SMILES： O=C(CC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC(=O)O)C1CC1

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid

Research Brief on 2-N-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid (CAS: 2172264-77-4)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of novel synthetic compounds, particularly those with potential therapeutic applications. One such compound, 2-N-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid (CAS: 2172264-77-4), has emerged as a subject of interest due to its unique structural features and potential biological activities. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, characterization, and potential applications in drug discovery and development.

The compound, which features a cyclopropyl group and a fluorenylmethoxycarbonyl (Fmoc) protecting group, is primarily utilized in peptide synthesis and medicinal chemistry research. Recent studies have explored its role as a building block for the development of peptide-based therapeutics, particularly in the context of targeted drug delivery and enzyme inhibition. The presence of the Fmoc group facilitates selective deprotection during solid-phase peptide synthesis (SPPS), making it a valuable tool for researchers working on complex peptide architectures.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacokinetic properties of derivatives of 2-N-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid. The study demonstrated that the compound exhibits favorable stability under physiological conditions, with a half-life of approximately 12 hours in vitro. Additionally, its derivatives showed promising binding affinity to specific protein targets, suggesting potential applications in the treatment of metabolic disorders and inflammatory diseases.

Another notable development involves the use of this compound in the synthesis of peptidomimetics, which are designed to mimic the structure and function of natural peptides. A 2024 preprint article on bioRxiv reported that incorporating 2-N-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid into peptidomimetic scaffolds enhanced their resistance to proteolytic degradation, thereby improving their therapeutic potential. This finding is particularly relevant for the development of oral peptide drugs, which often face challenges related to bioavailability and enzymatic breakdown.

Despite these promising results, challenges remain in optimizing the compound's synthetic yield and scalability. Recent efforts have focused on improving the efficiency of its production through catalytic methods and green chemistry approaches. For instance, a 2024 study in Organic Process Research & Development highlighted the use of flow chemistry to streamline the synthesis of this compound, reducing waste and improving overall yield.

In conclusion, 2-N-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid (CAS: 2172264-77-4) represents a versatile and valuable tool in chemical biology and medicinal chemistry. Its applications in peptide synthesis, drug discovery, and peptidomimetic design underscore its potential to contribute to the development of next-generation therapeutics. Future research should focus on further elucidating its biological activities and optimizing its synthetic pathways to facilitate broader adoption in pharmaceutical research.